Cas no 72448-25-0 (rel-(1S,2S,5R)-3-tert-butoxycarbonyl-3-azabicyclo[3.1.0]hexane-2-carboxylic acid)

• Product Name: rel-(1S,2S,5R)-3-tert-butoxycarbonyl-3-azabicyclo[3.1.0]hexane-2-carboxylic acid
• CAS No: 72448-25-0
• MF: C₁₁H₁₇NO₄
• MW: 227.2569835186
• MDL: MFCD10676737
• CID: 2190858
• PubChem ID: 16228665
• Update Time: 2025-10-28

rel-(1S,2S,5R)-3-tert-butoxycarbonyl-3-azabicyclo[3.1.0]hexane-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• (1S,2s,5r)-3-(tert-butoxycarbonyl)-3-azabicyclo[3.1.0]hexane-2-carboxylic acid
• 3-[(tert-butoxy)carbonyl]-3-azabicyclo[3.1.0]hexane-2-carboxylic acid
• Boc-3-azabicyclo[3.1.0]hexane-2-carboxylicacid
• 3-aza-bicyclo[3.1.0]hexane-2,3-dicarboxylic acid 3-tert-butyl ester
• (1S,2S,5R)-3-[(2-methylpropan-2-yl)oxycarbonyl]-3-azabicyclo[3.1.0]hexane-2-carboxylic acid
• RTWMQNSZCUYSJJ-UHFFFAOYSA-N
• Boc-trans-3-azabicyclo[3.1.0]hexane-2-carboxylicacid
• 3-(t-butoxycarbonyl)-3-azabicyclo[3.1.0]hexane-2-carboxylic acid
• rel-(1S,2S,5R)-3-tert-butoxycarbonyl-3-azabicyclo[3.1.0]hexane-2-carboxylic acid
• EN300-33652
• AS-36318
• Z228589602
• MFCD08460285
• rac-(1R,2R,5S)-3-[(tert-butoxy)carbonyl]-3-azabicyclo[3.1.0]hexane-2-carboxylic acid
• (1S,2S,5R)-3-Boc-3-azabicyclo[3.1.0]hexane-2-carboxylic acid
• (1S,2S,5R)-rel-3-Boc-3-azabicyclo[3.1.0]hexane-2-carboxylic acid
• EN300-6499834
• CS-0053569
• 400720-05-0
• (1S,2S,5R)-3-AZa-bicyclo[3.1.0]hexane-2,3-dicarboxylic acid 3-tert-butyl ester
• P17314
• (1R,2R,5S)-3-[(tert-butoxy)carbonyl]-3-azabicyclo[3.1.0]hexane-2-carboxylic acid
• (1S,2S,5R)-rel-3-[(tert-butoxy)carbonyl]-3-azabicyclo[3.1.0]hexane-2-carboxylic acid
• (1S,2S,5R)-3-(tert-butoxycarbonyl)-3-azabicyclo[3.1.0]hexane-2-carboxylicacid
• 72448-25-0
• SCHEMBL384513
• REL-(1S,2S,5R)-3-BOC-3-AZABICYCLO[3.1.0]HEXANE-2-CARBOXYLIC ACID
• (1S,2S,5R)-3-[(tert-butoxy)carbonyl]-3-azabicyclo[3.1.0]hexane-2-carboxylic acid
• P19131
• [1S-, 2R-, 5R-]3-AZA-BICYCLO[3.1.0]HEXANE-2,3-DICARBOXYLIC ACID 3-TERT-BUTYL ESTER
• AKOS022184245
• DTXSID00585529
• (1S,2S,5R)-3-((tert-butoxy)carbonyl)-3-azabicyclo(3.1.0)hexane-2-carboxylic acid
• 883-662-0

• MDL： MFCD10676737
• Inchi： 1S/C11H17NO4/c1-11(2,3)16-10(15)12-5-6-4-7(6)8(12)9(13)14/h6-8H,4-5H2,1-3H3,(H,13,14)/t6-,7-,8-/m0/s1
• InChI Key： RTWMQNSZCUYSJJ-FXQIFTODSA-N
• SMILES： O(C(C)(C)C)C(N1C[C@@H]2C[C@@H]2[C@H]1C(=O)O)=O

Computed Properties

• Exact Mass: 227.11575802g/mol
• Monoisotopic Mass: 227.11575802g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 333
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 66.8

Additional information on rel-(1S,2S,5R)-3-tert-butoxycarbonyl-3-azabicyclo[3.1.0]hexane-2-carboxylic acid

Research Brief on rel-(1S,2S,5R)-3-tert-butoxycarbonyl-3-azabicyclo[3.1.0]hexane-2-carboxylic acid (CAS: 72448-25-0)

The compound rel-(1S,2S,5R)-3-tert-butoxycarbonyl-3-azabicyclo[3.1.0]hexane-2-carboxylic acid (CAS: 72448-25-0) has garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential applications in drug discovery. This bicyclic scaffold serves as a versatile intermediate for the synthesis of pharmacologically active molecules, particularly in the development of protease inhibitors and modulators of biological pathways. Recent studies have focused on optimizing its synthetic routes and exploring its utility in targeted therapies.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the efficacy of this compound as a key building block for the synthesis of novel SARS-CoV-2 main protease inhibitors. The researchers utilized the rigid bicyclic structure to enforce specific conformational constraints, resulting in improved binding affinity and selectivity. The tert-butoxycarbonyl (Boc) protecting group was found to be crucial for maintaining stability during the synthetic process while allowing for subsequent deprotection under mild conditions.

In the context of central nervous system (CNS) drug development, a team from MIT reported in ACS Chemical Neuroscience (2024) that derivatives of 72448-25-0 showed promising blood-brain barrier permeability in preclinical models. The compact azabicyclo[3.1.0]hexane core provided an optimal balance between lipophilicity and polar surface area, addressing a common challenge in CNS-targeted therapeutics. The carboxylic acid moiety allowed for further functionalization through amide bond formation with various pharmacophores.

From a synthetic chemistry perspective, recent advances in continuous flow technology (Nature Chemistry, 2024) have enabled more efficient production of this chiral building block. The new methodology reduces the number of purification steps and improves overall yield compared to traditional batch processes. This is particularly significant given the growing demand for this intermediate in pharmaceutical research and development.

The stereochemistry of this compound (1S,2S,5R configuration) has been shown to be critical for its biological activity. X-ray crystallographic studies published in Chemical Communications (2023) revealed how the specific spatial arrangement of functional groups influences molecular recognition by target proteins. These structural insights are guiding the design of next-generation derivatives with enhanced pharmacological properties.

Looking forward, the versatility of 72448-25-0 continues to inspire new applications across multiple therapeutic areas. Current research directions include its incorporation into peptide mimetics for oncology targets and as a scaffold for allosteric modulators of G-protein coupled receptors. The compound's stability profile and synthetic tractability position it as a valuable tool for medicinal chemistry programs addressing unmet medical needs.